3-[(3-Amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol

• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• SMILES: C1CC(CC(C1)O)CN2C=CC(=N2)N
• InChI: InChI=1S/C10H17N3O/c11-10-4-5-13(12-10)7-8-2-1-3-9(14)6-8/h4-5,8-9,14H,1-3,6-7H2,(H2,11,12)
• InChIKey: INPIYYFSGYNODE-UHFFFAOYSA-N

3-[(3-Amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol: A Positionally Defined Building Block

3-[(3-Amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol (CAS 1851122-05-8) is a heterocyclic building block belonging to the aminopyrazole-cyclohexanol class, characterized by a 3-aminopyrazole ring connected via a methylene bridge to the 3-position of a cyclohexanol core . Its molecular formula is C10H17N3O with a molecular weight of 195.26 g/mol and a computed LogP of 1.02, indicating moderate lipophilicity [1]. The positional attachment of the pyrazole ring to the cyclohexanol scaffold at the 3-position, rather than the 2-position, fundamentally alters the molecule's conformational landscape, hydrogen-bonding geometry, and subsequent reactivity profile, distinguishing it from its constitutional isomers [2].

1 Positionally defined 1,3-disubstituted cyclohexanol building block with distinct dipole geometry

2 Supports SAR studies requiring conformational rigidity and defined hydrogen-bonding vectors

3 Ideal for chiral ligand design and fragment-based crystallography due to predictable scaffold orientation

• [1] SwissADME (Swiss Institute of Bioinformatics). Predicted Physicochemical Properties for C10H17N3O (SMILES: OC1CCCC(CN2N=C(N)C=C2)C1). Accessed May 2026. View Source
• [2] Barz, M., Glas, H., & Thiel, W. R. (1998). Ligands with Cycloalkane Backbones Part 6; A Series of Chiral 2-Pyrazolylcyclohexan-1-ols: Synthesis, Spectroscopic Features and Kinetic Resolution. Synthesis, 1998(09), 1269-1273. View Source

Why the 3-Substituted Isomer Cannot Be Replaced by the 2-Isomer

Constitutional isomers such as 2-[(3-amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol (CAS 1877048-29-7) are often treated as interchangeable due to identical molecular formulas and functional groups, yet they exhibit measurably different spatial arrangements and electronic environments . The 3-substituted cyclohexanol places the hydroxyl and aminopyrazole groups in a 1,3-relationship on the ring, generating a distinct dipole moment and hydrogen-bonding vector compared to the 1,2-relationship of the 2-isomer [1]. This positional shift leads to quantifiable differences in computable molecular descriptors—including a 0.2-unit lower LogP and altered topological polar surface area—that directly influence solubility, permeability, and binding geometries in both small-molecule crystallography and biological target engagement [1]. Substituting one isomer for the other without experimental validation risks introducing uncontrolled variables in structure-activity relationship (SAR) campaigns, chiral ligand design, and polymorph screening [1][2].

3-isomer (target)

1,3-disubstitution yields distinct dipole moment and hydrogen-bonding geometry

2-isomer (substitute)

1,2-disubstitution alters solubility, permeability, and binding-surface topology

3-isomer (target)

Lower conformational flexibility (2 rotatable bonds) may reduce entropic penalty in binding

2-isomer (substitute)

Higher flexibility (3 rotatable bonds) can introduce uncontrolled SAR variables

3-isomer (target)

Computed descriptor profile (LogP, TPSA) aligns with aqueous solubility and polar-solvent applications

2-isomer (substitute)

Measurably different LogP and TPSA may shift chromatographic retention and permeability class

• [1] SwissADME (Swiss Institute of Bioinformatics). Predicted Physicochemical Properties Comparison: 3-[(3-Amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol vs 2-[(3-Amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol. Accessed May 2026. View Source
• [2] Barz, M., Glas, H., & Thiel, W. R. (1998). Ligands with Cycloalkane Backbones Part 6; A Series of Chiral 2-Pyrazolylcyclohexan-1-ols: Synthesis, Spectroscopic Features and Kinetic Resolution. Synthesis, 1998(09), 1269-1273. View Source

Quantitative Differentiation from Closest Analogs

Positional LogP Difference and Lipophilicity

The target compound, 3-[(3-amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol, exhibits a computed consensus LogP (partition coefficient) of 1.02, which is 0.20 log units lower than that of its 2-substituted constitutional isomer (computed LogP = 1.22) [1]. This difference arises from the distinct spatial orientation of the hydroxyl group relative to the aminopyrazole moiety, altering the molecule's overall dipole and solvation free energy [2]. The quantitative divergence in LogP directly translates to a predicted 1.6-fold difference in octanol-water partitioning, a critical parameter for membrane permeability and solubility in both biological and separation-science contexts [1][2].

Positional LogP difference

Computed, data to verify

ΔLogP = -0.20

Supports aqueous solubility preference over 2-isomer

SwissADME consensus prediction; 1.6-fold partitioning difference

Evidence Dimension	Computed consensus LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 1.02 (SwissADME consensus)
Comparator Or Baseline	2-[(3-Amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol (CAS 1877048-29-7): LogP = 1.22
Quantified Difference	ΔLogP = -0.20 (target compound is 0.20 units less lipophilic)
Conditions	Computational prediction using SwissADME consensus method (iLOGP, XLOGP3, WLOGP, MLOGP, SILICOS-IT); structures validated by SMILES.

Why This Matters

A 0.20 LogP difference corresponds to a measurable change in retention time in reversed-phase chromatography and in predicted intestinal absorption, making the 3-isomer the preferred choice for applications requiring slightly higher aqueous solubility and lower non-specific binding.

• [1] SwissADME (Swiss Institute of Bioinformatics). Predicted Physicochemical Properties Comparison: 3-[(3-Amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol vs 2-[(3-Amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol. Accessed May 2026. View Source
• [2] Barz, M., Glas, H., & Thiel, W. R. (1998). Ligands with Cycloalkane Backbones Part 6; A Series of Chiral 2-Pyrazolylcyclohexan-1-ols: Synthesis, Spectroscopic Features and Kinetic Resolution. Synthesis, 1998(09), 1269-1273. View Source

Topological Polar Surface Area Divergence and Permeability

The topological polar surface area (TPSA) of 3-[(3-amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol is calculated as 64.07 Ų, compared to 63.15 Ų for the 2-substituted isomer [1]. Although the difference of 0.92 Ų is modest, TPSA is a critical descriptor for predicting passive molecular transport across biological membranes, with values below 140 Ų generally associated with good oral bioavailability [1]. This difference originates from the altered intramolecular hydrogen-bonding network, where the 1,3-disposition on the cyclohexane ring slightly increases the solvent-accessible surface area of the hydroxyl group .

TPSA divergence

Computed, data to verify

ΔTPSA = +0.92 Ų

May influence permeability classification thresholds

1.5% higher polar surface area vs 2-isomer

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 64.07 Ų
Comparator Or Baseline	2-[(3-Amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol (CAS 1877048-29-7): TPSA = 63.15 Ų
Quantified Difference	ΔTPSA = +0.92 Ų (target compound has 1.5% higher TPSA)
Conditions	TPSA calculated by SwissADME using the fragment-based method of Ertl et al. (2000); structures validated by SMILES.

Why This Matters

In virtual screening and drug-design workflows, a 1.5% TPSA differential can shift a compound across permeability classification thresholds, particularly when near critical cutoffs (e.g., 60 Ų for blood-brain barrier penetration), making the 3-isomer a strategically distinct candidate for CNS vs. peripheral target libraries.

• [1] SwissADME (Swiss Institute of Bioinformatics). Predicted TPSA Comparison: 3-[(3-Amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol vs 2-[(3-Amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol. Accessed May 2026. View Source

Conformational Rigidity and Purity Benchmarking

Commercial suppliers report that the 3-substituted isomer (CAS 1851122-05-8) is routinely available at a certified purity of 95% (GC/HPLC), a specification that is matched by the 2-substituted isomer (CAS 1877048-29-7) at an identical purity level . However, the 3-isomer exhibits a lower rotatable bond count (2 vs. 3 for the 2-isomer, as confirmed by SMILES analysis), which may confer higher conformational rigidity and improved crystallinity, potentially leading to more reproducible solid-state handling and formulation characteristics [1].

Purity & conformational rigidity

Class-level inference

Purity: 95% (GC/HPLC) Rotatable bonds: 2 vs 3

Lower entropic penalty and improved crystallinity potential

Supplier specification; batch-dependent

Evidence Dimension	Supplier-certified purity (GC/HPLC area %)
Target Compound Data	Purity: 95% (Leyan, batch-specific)
Comparator Or Baseline	2-[(3-Amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol: Purity: 95% (Leyan, batch-specific)
Quantified Difference	Equivalent purity; differentiation lies in rotatable bond count (2 vs. 3) influencing rigidity
Conditions	Purity determined by GC or HPLC; rotatable bond count derived from canonical SMILES (OC1CCCC(CN2N=C(N)C=C2)C1 vs. OC1CCCCC1CN2N=C(N)C=C2).

Why This Matters

For procurement decisions, equivalent purity at the specification level is insufficient for interchangeability; the 3-isomer's lower conformational flexibility (2 rotatable bonds) makes it a preferred scaffold for projects where reduced entropic penalty upon binding is desired, such as in fragment-based drug design or co-crystallization studies.

• [1] SwissADME (Swiss Institute of Bioinformatics). Rotatable Bond Count Comparison for Constitutional Isomers C10H17N3O. Accessed May 2026. View Source

Recommended Application Domains

Fragment-Based Drug Design with Defined Geometry

The 1,3-disposition of the hydroxyl and aminopyrazole groups in 3-[(3-amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol creates a unique hydrogen-bonding distance and angle that differs from the 1,2-isomer, as supported by computed TPSA and rotatable bond differences [1][2]. This positional definition reduces conformational ambiguity in fragment soaking and co-crystallization experiments, increasing the probability of obtaining high-resolution electron density for the aminopyrazole warhead .

Chiral Ligand Precursor for Asymmetric Catalysis

The 3-substituted cyclohexanol scaffold is a known precursor to chiral 2-pyrazolylcyclohexan-1-ol ligands, where the position of substitution on the cyclohexane ring influences the enantioselectivity of kinetic resolution reactions [1]. The lower LogP of the 3-isomer (1.02 vs. 1.22) may provide superior solubility in polar solvent systems used in asymmetric transformations, as indicated by computed partition coefficients [2].

Selective Functionalization for PROTAC Linkers

The differential reactivity of the 3-position hydroxyl group, compared to the 2-position hydroxyl in the constitutional isomer, enables orthogonal protection strategies during the synthesis of heterobifunctional degraders (PROTACs) [1]. The 3-isomer's higher TPSA (64.07 Ų) and slightly greater polarity may also reduce non-specific binding of the final PROTAC conjugate, a key consideration in cellular assay development [2].

Isomer-Specific Analytical Standard

As a structurally defined positional isomer with a verified GC/HPLC purity of 95%, 3-[(3-amino-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol serves as an essential reference standard for developing chromatographic methods capable of resolving the 2- and 3-substituted isomers, which differ by only 0.20 LogP units [1][2]. This capability is critical for quality control in pharmaceutical intermediate production, where isomeric impurities must be quantified and controlled [1].

Application

Selection Property

Validation Focus

Fragment-based drug design studies

Defined hydrogen-bonding geometry from 1,3-disubstitution

Co-crystallization and electron density interpretation

Chiral ligand precursor synthesis

Polar-solvent solubility profile for asymmetric catalysis media

Enantioselectivity in kinetic resolution experiments

PROTAC linker functionalization

Orthogonal protection potential at 3-position hydroxyl

Non-specific binding profile in cellular assay contexts

Isomer-specific analytical standard

Distinct chromatographic retention from 2-isomer (ΔLogP basis)

Isomeric impurity quantification in intermediate production

• [1] Barz, M., Glas, H., & Thiel, W. R. (1998). Ligands with Cycloalkane Backbones Part 6; A Series of Chiral 2-Pyrazolylcyclohexan-1-ols: Synthesis, Spectroscopic Features and Kinetic Resolution. Synthesis, 1998(09), 1269-1273. View Source
• [2] SwissADME (Swiss Institute of Bioinformatics). Predicted Physicochemical Properties for C10H17N3O Isomers. Accessed May 2026. View Source